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Compound of Interest

Compound Name:
5-Amino-6-methyl-1,3-

dihydrobenzoimidazol-2-one

Cat. No.: B112892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of the compound identified by CAS number 67014-36-2, which is chemically

known as 5-Amino-6-methylbenzimidazolone. The information is compiled from various

sources to assist in research, development, and handling of this substance.

Chemical Identity
CAS Number: 67014-36-2

IUPAC Name: 5-amino-6-methyl-1,3-dihydrobenzimidazol-2-one[1]

Synonyms: 5-Amino-6-methyl-1,3-dihydro-2H-benzimidazol-2-one, 5-Amino-6-methyl-2-

benzimidazolone, 5-Amino-6-methylbenzimidazol-2-one[2]

Molecular Formula: C₈H₉N₃O[3][4]

Molecular Weight: 163.17 g/mol [3], 163.18 g/mol [1][4][5]

Physical and Chemical Properties
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The physical and chemical properties of 5-Amino-6-methylbenzimidazolone are summarized in

the table below. These properties are essential for understanding the compound's behavior in

various experimental and industrial settings.

Property Value Source(s)

Appearance

Off-white to beige powder[3],

Pale yellow crystalline

powder[6], Almost white to

white solid[5]

[3][5][6]

Melting Point 320-330°C[3], >256°C (dec.)[4] [3][4]

Boiling Point
215.0 ± 29.0 °C (Predicted)[4],

215 °C at 760 mmHg[7]
[4][7]

Density
1.298 ± 0.06 g/cm³ (Predicted)

[4], 1.298 g/cm³[5]
[4][5]

Vapor Pressure
0.023Pa at 20℃[4], 0.151

mmHg at 25°C[8]
[4][8]

Flash Point 83.8°C[4] [4]

Refractive Index 1.636[4] [4]

Solubility Data
The solubility of a compound is a critical parameter in drug development and various chemical

processes. The available solubility data for 5-Amino-6-methylbenzimidazolone is presented

below.
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Solvent Solubility Temperature Source(s)

Water Insoluble[6] Not specified [6]

Water 1.72 g/L 19.5 °C [4]

Water
1.282e+004 mg/L

(12.82 g/L)
25 °C [8]

Water 340.29 mg/L Not specified [9]

Water 28.901 mg/L Not specified [9]

Polar Solvents
May exhibit moderate

solubility
Not specified [2]

Experimental Methodologies
Detailed experimental protocols for the determination of the physical and chemical properties of

5-Amino-6-methylbenzimidazolone are not readily available in the public domain. However, a

general workflow for characterizing a solid chemical compound is outlined below.
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General Workflow for Physical Characterization of a Solid Compound
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Caption: A generalized workflow for determining the physicochemical properties of a solid

chemical compound.

Biological Activity and Signaling Pathways
Current literature primarily identifies 5-Amino-6-methylbenzimidazolone as an intermediate in

the manufacturing of dyes and pigments.[6][10] There is no significant information available in

the searched resources to suggest its involvement in specific biological signaling pathways or

to warrant a diagrammatic representation of such. Its potential biological activities, such as

antimicrobial or anticancer properties, are mentioned as areas of interest for further research

due to its benzimidazole structure, but specific data is lacking.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5-
Amino-6-methylbenzimidazolone (CAS 67014-36-2)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112892#cas-67014-36-2-physical-
characteristics-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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